Cas no 76333-73-8 (2-Isocomen-5-one)

• Product Name: 2-Isocomen-5-one
• CAS No: 76333-73-8
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 1995810
• Update Time: 2025-04-21

2-Isocomen-5-one Chemical and Physical Properties

Names and Identifiers

• 2-Isocomen-5-one
• Arnicenon

• Inchi： 1S/C15H22O/c1-10-8-12(16)14(4)11(2)9-13(3)6-5-7-15(10,13)14/h9-10H,5-8H2,1-4H3
• InChI Key： RRCHUAUWSLVPRW-UHFFFAOYSA-N
• SMILES： CC1C23C(CCC2)(C)C=C(C)C3(C)C(=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• XLogP3: 4.006

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Angular triquinanes